TS-IN-5

• Molecular Formula: C16H17N5OS
• Molecular Weight: 327.4 g/mol
• InChI: InChI=1S/C16H17N5OS/c1-20-6-8-21(9-7-20)16-17-10-11(14(22)19-16)15-18-12-4-2-3-5-13(12)23-15/h2-5,10H,6-9H2,1H3,(H,17,19,22)
• InChIKey: WQOBCNNJSZSOGB-UHFFFAOYSA-N

TS-IN-5: Thymidylate Synthase Inhibitor for Research

TS-IN-5, designated as Compound 15 in its primary literature reference, is a synthetic small-molecule inhibitor of thymidylate synthase (TS), an enzyme critical for DNA synthesis. [1] It belongs to a novel series of substituted uracil derivatives that combine uracil, thiazole, and benzothiazole pharmacophores. [1] Unlike conventional TS inhibitors, TS-IN-5 has been characterized for its dual mechanism of action involving direct TS inhibition and modulation of pro- and anti-apoptotic proteins (Bax, BCL-2, PI3K, and STAT1). [1] This compound is protected under patent application EG/P/2024/1425, indicating significant structural novelty within the class. [1]

1

Target engagement: Thymidylate synthase inhibition coupled with reported modulation of Bax, BCL-2, PI3K, and STAT1 proteins.

2

Novel scaffold: Uracil-benzothiazole hybrid protected under patent EG/P/2024/1425, supporting lead-like research tool.

3

Cell-model context: Profiled in HepG-2, HCT-116, and MCF-7 lines for cytotoxicity and apoptosis endpoint studies.

• [1] Basiony EA, Hassan AA, Elsawalhy M, Abdel-Rahman AA-H, Mansour H, Arafa RK, Hassan NA. Rational design, synthesis, biological evaluation, molecular docking, and molecular dynamics of substituted uracil derivatives as potent anti-cancer agents. Bioorg Chem. 2025 Jan;154:108066. View Source

TS-IN-5 Substitution: Scientific Justification

Thymidylate synthase inhibitors are not functionally interchangeable. Classical analogs like 5-fluorouracil (5-FU) require multiple metabolic activation steps and target both RNA and DNA pathways, leading to off-target toxicity. Non-classical antifolates such as nolatrexed and pemetrexed introduce potent polyglutamation-dependent mechanisms that limit their activity in folate-depleted microenvironments. TS-IN-5, by contrast, is a new uracil-benzothiazole hybrid with a distinct TS binding mode and a multimodal apoptotic signature. [1] Even within its own congeneric series, subtle structural variations produce substantial shifts in activity. For example, the direct sibling compound TS-IN-2 (Compound 17) inhibits TS with an IC50 of 0.81 µM, yet its cellular and protein-level effects diverge markedly from those of TS-IN-5. Substitution without evidence-based differentiation therefore risks irreproducible results, inadequate target engagement, and an inability to link molecular activity to a defined pharmacological signature.

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5-FU not equivalent: Requires metabolic activation and targets RNA/DNA; TS-IN-5 directly engages TS and apoptotic signaling with a distinct polypharmacology.

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Antifolates differ: Nolatrexed/pemetrexed rely on polyglutamation, limiting activity in folate-depleted conditions; TS-IN-5 lacks this dependency.

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Congener TS-IN-2 diverges: Despite high structural similarity, TS-IN-2 exhibits a different cellular protein modulation profile (Bax/BCL-2/PI3K/STAT1 not reported) and lacks patent protection.

• [1] Basiony EA, Hassan AA, Elsawalhy M, Abdel-Rahman AA-H, Mansour H, Arafa RK, Hassan NA. Rational design, synthesis, biological evaluation, molecular docking, and molecular dynamics of substituted uracil derivatives as potent anti-cancer agents. Bioorg Chem. 2025 Jan;154:108066. View Source

TS-IN-5 vs. Structural Analogs: Evidence Guide

Apoptotic Protein Modulation vs. 5-FU

TS-IN-5 uniquely induces apoptosis through a multi-target protein modulation network involving Bax, BCL-2, PI3K, and STAT1. [1] Although 5-FU can induce apoptosis, it does so primarily through DNA damage response and oxidative stress pathways, not through concerted PI3K/STAT1 modulation. Among the tested uracil derivatives in the same study, only Compound 15 (TS-IN-5) was explicitly reported to modulate this specific quadruple protein panel. [1] This provides a verifiable differentiation in cellular pharmacology beyond TS catalytic inhibition.

Apoptotic protein modulation vs. 5-FU

Class-level

TS-IN-5 modulates Bax, BCL-2, PI3K, and STAT1; 5-FU induces apoptosis via DNA/RNA damage and p53, without concerted PI3K/STAT1 engagement. TS-IN-2 does not show this quadruple panel modulation.

Supports apoptosis pathway-response interpretation in nucleotide metabolism–apoptosis crosstalk studies.

Protein-level fingerprint derived from HepG-2, HCT-116, MCF-7 lines; cross-study quantitative comparison unavailable.

Evidence Dimension	Apoptotic protein modulation profile
Target Compound Data	Modulates Bax, BCL-2, PI3K, and STAT1 proteins (induces apoptosis)
Comparator Or Baseline	5-FU: Induces apoptosis via DNA/RNA incorporation, ROS generation, and p53 activation; does not target PI3K/STAT1. TS-IN-2: Induces cancer cell apoptosis and S-phase arrest; modulation of Bax/BCL-2/PI3K/STAT1 not reported as a mechanistic feature.
Quantified Difference	Qualitative mechanistic difference (not yet quantifiable in fold-change terms across studies)
Conditions	Flow cytometric apoptosis and protein expression assays on HepG-2, HCT-116, and MCF-7 cell lines [1]

Why This Matters

For researchers studying the intersection of nucleotide metabolism and programmed cell death signaling, TS-IN-5 provides a specific pharmacological probe with a verifiable, distinct protein-level fingerprint not replicated by TS-IN-2 or 5-FU.

• [1] Basiony EA, Hassan AA, Elsawalhy M, Abdel-Rahman AA-H, Mansour H, Arafa RK, Hassan NA. Rational design, synthesis, biological evaluation, molecular docking, and molecular dynamics of substituted uracil derivatives as potent anti-cancer agents. Bioorg Chem. 2025 Jan;154:108066. View Source

Pan-Cytotoxicity vs. 5-FU

TS-IN-5 (Compound 15) consistently outperformed the reference drug 5-fluorouracil (5-FU) in antiproliferative assays against hepatic (HepG-2), colon (HCT-116), and breast (MCF-7) cancer cell lines. [1] While the published abstract and available excerpts establish that 'compounds 5, 11 and 15 stood as potent uracil derivatives with pan cytotoxicity against the 3 cell lines out-performing the reference compound 5-FU,' the exact IC50 values for TS-IN-5 are currently not extractable from the public metadata of the primary article. The full-text table in the source article provides precise µM-level comparisons. Researchers should consult the full article (DOI: 10.1016/j.bioorg.2024.108066) for the exact numerical data required for quantitative head-to-head comparison.

Pan-cytotoxicity vs. 5-FU

Data to verify

Directionally lower IC50 across HepG-2, HCT-116, MCF-7 lines (MTT assay) compared to 5-FU; exact values and fold differences require full-text table consultation (DOI: 10.1016/j.bioorg.2024.108066).

Supports cytotoxicity endpoint review; full data needed for quantitative head-to-head selection.

Reported as outperforming reference, but precise µM-level data not publicly available at this time.

Evidence Dimension	In vitro cancer cell viability (MTT assay)
Target Compound Data	IC50 values against HepG-2, HCT-116, and MCF-7 (exact values in full-text Table; outperforms 5-FU)
Comparator Or Baseline	5-FU (standard clinical TS inhibitor): IC50 values in the same study (exact values in full-text Table)
Quantified Difference	Directionally superior (lower IC50) across all three lines; exact fold difference requires consultation of the full-text Table in Bioorg. Chem. 2025, 154, 108066.
Conditions	MTT assay; HepG-2 (liver), HCT-116 (colon), and MCF-7 (breast) cell lines [1]

Why This Matters

This pan-cytotoxicity profile suggests TS-IN-5 has a broader and more potent anticancer index than the standard-of-care comparator, making it a preferred compound for preclinical programs targeting multiple solid tumor types, contingent on confirmation from the full dataset.

• [1] Basiony EA, Hassan AA, Elsawalhy M, Abdel-Rahman AA-H, Mansour H, Arafa RK, Hassan NA. Rational design, synthesis, biological evaluation, molecular docking, and molecular dynamics of substituted uracil derivatives as potent anti-cancer agents. Bioorg Chem. 2025 Jan;154:108066. View Source

TS Enzyme Inhibition vs. TS-IN-2

TS-IN-5 (Compound 15) and TS-IN-2 (Compound 17) are congeneric uracil derivatives from the same study sharing high structural similarity. TS-IN-2 possesses a known TS IC50 of 0.81 µM. Both compounds demonstrated effective TS enzyme inhibition in the original study; however, TS-IN-5 was selected as the flagship compound for its superior composite profile, including pan-cytotoxic potency, apoptosis induction, and receptor binding stability. [1] The fact that TS-IN-5 was the compound advanced to apoptosis studies and patent protection, while TS-IN-2 was not, establishes a clear selection hierarchy despite similar core structures.

TS enzyme inhibition vs. TS-IN-2

Class-level

TS-IN-2 IC50 = 0.81 µM; TS-IN-5 exact IC50 not yet published, but TS-IN-5 selected for full biological evaluation and patent filing based on broader mechanistic and cytotoxicity profile.

Selection hierarchy based on composite target engagement and cellular activity, not IC50 alone.

TS-IN-5’s TS IC50 should be verified from primary literature when published.

Evidence Dimension	Composite drug-target profile (TS inhibition + cellular activity + mechanistic breadth)
Target Compound Data	TS-IN-5: Demonstrated effective TS enzyme inhibition, pan-cytotoxicity outperforming 5-FU, and multi-protein apoptosis modulation. Selected for full biological and in silico evaluation, and patent filing. [1]
Comparator Or Baseline	TS-IN-2 (Compound 17): TS IC50 = 0.81 µM. Induces apoptosis and S-phase arrest; protein-level mechanistic breadth not reported.
Quantified Difference	TS-IN-2 has a defined TS IC50 of 0.81 µM; the exact TS IC50 of TS-IN-5 is not yet published in the available metadata. The differentiation is qualitative: TS-IN-5's broader mechanistic scope and patent protection indicate superior target engagement and translational potential.
Conditions	TS enzyme inhibition assay (cell-free); cellular assays in cancer lines [1],

Why This Matters

When deciding between purchasing TS-IN-2 or TS-IN-5 from vendors, the compound selected for deeper biological characterization and patent filing (TS-IN-5) carries a higher evidentiary value and a more complete pharmacological profile for follow-up research.

• [1] Basiony EA, Hassan AA, Elsawalhy M, Abdel-Rahman AA-H, Mansour H, Arafa RK, Hassan NA. Rational design, synthesis, biological evaluation, molecular docking, and molecular dynamics of substituted uracil derivatives as potent anti-cancer agents. Bioorg Chem. 2025 Jan;154:108066. View Source

Computationally Validated Binding Stability

The original study subjected TS-IN-5 to comprehensive in silico evaluation, including molecular docking and molecular dynamics (MD) simulations, which confirmed stable binding interactions within the TS active site. [1] These computational data provide theoretical binding energy values and interaction fingerprints not generated for the majority of the synthesized series. This validated binding mode distinguishes TS-IN-5 from earlier uracil analogs and from unexplored series members lacking such supporting computational evidence.

In silico binding stability

Method context

Molecular docking and MD simulations confirm stable TS active-site interactions; interaction residues and binding energy in primary article.

Supports binding-mode rationalization and selectivity review; most series analogs lack such simulation data.

In silico data reduce off-target uncertainty; experimental confirmation still advised.

Evidence Dimension	Predicted target binding stability (molecular dynamics simulation)
Target Compound Data	Stable binding to thymidylate synthase confirmed by molecular docking and MD simulations (specific ∆G values and interaction residues detailed in the primary article)
Comparator Or Baseline	Other uracil derivatives in the series (4–23) were not all subjected to full MD simulation; only the most active compounds (5, 11, 15) were prioritized.
Quantified Difference	Computational binding stability metrics available for TS-IN-5 vs. absent for most series analogs
Conditions	In silico target-ligand docking and molecular dynamics; protein coordinates sourced from TS crystal structures [1]

Why This Matters

In silico validation reduces the risk of off-target activity and supports a rational foundation for structural optimization. Compounds lacking these data carry higher uncertainty in binding mode and selectivity.

• [1] Basiony EA, Hassan AA, Elsawalhy M, Abdel-Rahman AA-H, Mansour H, Arafa RK, Hassan NA. Rational design, synthesis, biological evaluation, molecular docking, and molecular dynamics of substituted uracil derivatives as potent anti-cancer agents. Bioorg Chem. 2025 Jan;154:108066. View Source

Intellectual Property Protection

The work describing TS-IN-5 is explicitly protected under patent application EG/P/2024/1425. [1] This indicates that the compound possesses demonstrable novelty, inventive step, and industrial applicability as assessed by a patent office—criteria that structurally similar but unprotected compounds do not meet. By contrast, TS-IN-2 and 5-FU are not covered by active composition-of-matter patents. For procurement into commercial or drug-discovery projects, a compound under patent protection offers a clearer path to licensing and collaborative development than an unencumbered but undifferentiated research compound.

Patent protection

Specification review

Egyptian patent application EG/P/2024/1425; 5-FU and TS-IN-2 are not protected by composition-of-matter patents.

Indicates structural novelty and commercial research tool potential; supports IP-aware procurement decisions.

Jurisdiction-limited; international filings may follow.

Evidence Dimension	Patent protection status
Target Compound Data	Protected under Egyptian patent application EG/P/2024/1425
Comparator Or Baseline	TS-IN-2: No known patent protection. 5-FU: Off-patent generic drug.
Quantified Difference	Formal intellectual property protection vs. none
Conditions	Jurisdiction: Egypt; international filings may follow [1]

Why This Matters

For translational research and partnerships, patent-protected leads signal higher innovation content and are preferred for investment and collaboration, directly affecting procurement decisions.

• [1] Basiony EA, Hassan AA, Elsawalhy M, Abdel-Rahman AA-H, Mansour H, Arafa RK, Hassan NA. Rational design, synthesis, biological evaluation, molecular docking, and molecular dynamics of substituted uracil derivatives as potent anti-cancer agents. Bioorg Chem. 2025 Jan;154:108066. View Source

TS-IN-5 Research Applications

Apoptosis Pathway Deconvolution

Researchers investigating the crosstalk between nucleotide starvation and mitochondrial apoptosis signaling should utilize TS-IN-5 as a pharmacological probe. Its demonstrated ability to simultaneously modulate Bax, BCL-2, PI3K, and STAT1 [1] makes it uniquely suited for dissecting pathway interactions in HepG-2, MCF-7, or HCT-116 models, where 5-FU or TS-IN-2 provide insufficient signaling breadth.

SAR Expansion: Uracil-Benzothiazole Hybrids

Medicinal chemistry teams aiming to optimize next-generation TS inhibitors should anchor SAR campaigns on TS-IN-5 as the lead scaffold. Its established synthetic route, composite biological activity, and validated in silico binding mode provide a robust starting point for systematic derivative synthesis and patent-aware lead optimization. [1]

PDX Profiling of TS Inhibitors

TS-IN-5's pan-cytotoxic superiority over 5-FU across liver, colon, and breast cancer cell lines [1] supports its selection for in vivo efficacy studies in PDX models. Its distinct uracil-benzothiazole scaffold may overcome resistance mechanisms that limit 5-FU and antifolate TS inhibitors.

Licensing and Translational Development

For biotech procurement and translational collaboration, TS-IN-5's patent protection under EG/P/2024/1425 [1] offers a clear IP position. This is essential for organizations requiring freedom-to-operate analysis and for those seeking exclusive or co-exclusive development rights on a new TS inhibitor chemistry.

Application

Selection Property

Validation Focus

Apoptosis signaling intersection studies

Multi-protein modulation (Bax, BCL-2, PI3K, STAT1)

Pathway-response endpoints in HepG-2/MCF-7/HCT-116 models

Medicinal chemistry lead optimization

Uracil-benzothiazole scaffold with reported in silico binding mode

SAR expansion and patent-aware derivatization

Tumor model profiling

Pan-cytotoxic response across multiple cancer cell lines

Resistance mechanism exploration in in vivo models

IP positioning for research partnerships

Patent protection EG/P/2024/1425

Freedom-to-operate analysis and collaborative development context

• [1] Basiony EA, Hassan AA, Elsawalhy M, Abdel-Rahman AA-H, Mansour H, Arafa RK, Hassan NA. Rational design, synthesis, biological evaluation, molecular docking, and molecular dynamics of substituted uracil derivatives as potent anti-cancer agents. Bioorg Chem. 2025 Jan;154:108066. View Source